1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene, 97%

• IUPAC Name: 1-bromo-3-[(E)-1,2-dibromo-2-(4-bromophenyl)ethenyl]benzene
• InChI: InChI=1S/C14H8Br4/c15-11-6-4-9(5-7-11)13(17)14(18)10-2-1-3-12(16)8-10/h1-8H/b14-13+
• InChI Key: RUOGJKWNFRZVLI-BUHFOSPRSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=C(C2=CC=C(C=C2)Br)Br)Br
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C(=C(/C2=CC=C(C=C2)Br)\Br)/Br
• Molecular Formula: C14H8Br4
• Molecular Weight: 495.8 g/mol

Description

1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) is a polyhalogenated aromatic compound that has been used in a variety of scientific research applications due to its unique combination of properties. This compound is a colorless to pale yellow solid that is soluble in common organic solvents and has a molecular weight of 442.9 g/mol. It has a melting point of 85-86°C and is relatively stable in air. 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) has a wide range of applications due to its unique combination of properties and is used in various areas of research, including synthesis, biochemical and physiological effects, and lab experiments.

Scientific Research Applications

1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a starting material for the synthesis of other polyhalogenated aromatic compounds. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds. Additionally, 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) has been used as a fluorescent dye for the detection of proteins and other biomolecules.

Mechanism of Action

The mechanism of action of 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) is not yet fully understood. However, it is believed to act as a brominating agent, with the addition of a bromine atom to an aromatic ring. This reaction is thought to be mediated by the formation of a bromonium ion. Additionally, 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) is believed to act as an electron-withdrawing agent, increasing the reactivity of the aromatic ring.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) are not yet fully understood. However, it is known to be toxic to aquatic organisms, with an LC50 of 0.47 mg/L. It is also known to be a skin and eye irritant, and may cause skin sensitization in some individuals. Additionally, 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) is known to be an endocrine disruptor, and may have adverse effects on the reproductive system.

Advantages and Limitations for Lab Experiments

1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) has several advantages for use in laboratory experiments. It is relatively stable in air, and is soluble in common organic solvents. Additionally, it is relatively inexpensive and readily available. However, 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) has several drawbacks when used in laboratory experiments. It is toxic to aquatic organisms, and may cause skin and eye irritation. Additionally, it is an endocrine disruptor and may have adverse effects on the reproductive system.

Future Directions

1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) has a wide range of applications and is being used in a variety of scientific research applications. However, there is still much to be learned about this compound, and there are many potential future directions for research. For example, further research could be conducted to better understand the mechanism of action, biochemical and physiological effects, and potential toxicological effects of 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%). Additionally, further research could be conducted to develop more efficient and cost-effective synthesis methods for this compound. Finally, further research could be conducted to investigate the potential applications of 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) in the pharmaceutical and medical fields.

Synthesis Methods

1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%) can be synthesized from a variety of starting materials. The most common method is the Friedel-Crafts alkylation of an aromatic bromide with a halogenated aromatic compound. This reaction is typically carried out at temperatures of 80-100°C in an inert atmosphere. The reaction is complete when the desired product is obtained. Other methods, such as the thermal decomposition of brominated aromatic compounds, may also be used to synthesize 1,2-Dibromo-1-(3-bromophenyl)-2-(4-bromophenyl)ethylene (97%).